Cas no 5782-83-2 (1,3,6-thiadiazepane-2,7-dithione)

• Product name: 1,3,6-thiadiazepane-2,7-dithione
• CAS No: 5782-83-2
• MF: C₄H₆N₂S₃
• MW: 178.298836231232
• CID: 1606999
• PubChem ID: 3036927

1,3,6-thiadiazepane-2,7-dithione Chemical and Physical Properties

Names and Identifiers

• 1,3,6-thiadiazepane-2,7-dithione
• 1-Thia-3,6-diazacycloheptane-2,7-dithione
• 5782-83-2
• 1,3,6-Tetrahydrothiadiazepine-2,7-dithione
• NS00121909
• HHBOUFYYHJJTNU-UHFFFAOYSA-N
• SCHEMBL2318031
• Tetrahydro-1,3,6-thiadiazepine-2,7-dithione
• DTXSID9042461
• 1,3,6-Thiadiazepine-2,7-dithione, tetrahydro-

• Inchi： InChI=1S/C4H6N2S3/c7-3-5-1-2-6-4(8)9-3/h1-2H2,(H,5,7)(H,6,8)
• InChI Key： HHBOUFYYHJJTNU-UHFFFAOYSA-N
• SMILES： C1CNC(=S)SC(=S)N1

Computed Properties

• Exact Mass: 177.96948
• Monoisotopic Mass: 177.969
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.53
• Boiling Point: 277.9°C at 760 mmHg
• Flash Point: 121.9°C
• Refractive Index: 1.762
• PSA: 24.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azacyclic compounds